Cas no 119-39-1 (phthalazin-1-ol)

phthalazin-1-ol Properties

Names and Identifiers

• Phthalazin-1(2H)-one
• BENZO[D]PYRIDAZIN-1(2H)ONE
• DIHYDROOXOPHTHALAZINE
• 1,3-DIHYDRO-4-KETO-2 3-BENZODIAZINE
• 1(2H)-PHTHALAZINONE
• 1,2H-PHTHALAZONE
• 1,2-DIHYDROPHTHALAZIN-1-ONE
• PTLZ
• PHTHALAZONE
• Phthalazinone
• 1,2-dihydro-1-oxophthalazine
• 1-oxophthalazine
• 1-phthalazinol
• 1-phthalazinone
• 2,3-Phthalazinone
• 2H-phthalazin-1-one
• phthalazin-1-one
• Pthalazone
• phthalazin-1-ol
• 1-Hydroxyphthalazine
• 1(2H)Phthalazinone
• 463ZJB0EI2
• IJAPPYDYQCXOEF-UHFFFAOYSA-N
• 2-hydrophthalazin-1-one
• WLN: T66 BVMNJ
• Phthalazone, 99%
• (2H)-phthalazinone
• Phthalazinol (9
• NSC-52567
• NSC52567
• 1-PHTHALAZINONE [USP IMPURITY]
• NSC 10432
• Phthalazin-1-one
• CCRIS 4860
• AB03574
• W-60386
• 62054-23-3
• W-108514
• Phthalazone
• CS-W018234
• phthalazine, 1-hydroxy-
• SCHEMBL51553
• F0213-0013
• 134434-35-8
• NCGC00091321-02
• HSDB 4310
• NS00007608
• BCP29580
• NSC-10432
• NSC10432
• P1179
• Q27115758
• CHEMBL124706
• 119-39-1
• STL356796
• AKOS001019048
• NCGC00091321-01
• InChI=1/C8H6N2O/c11-8-7-4-2-1-3-6(7)5-9-10-8/h1-5H,(H,10,11)
• Phthalazine-1(2H)-one
• 1-Phthalazinol
• Phthalazone pound>>Phthalazin-1(2H)-one
• AKOS000119448
• SY026934
• UNII-463ZJB0EI2
• BBL023000
• CHEBI:34023
• EINECS 204-319-8
• Benzo[d]pyridazin-1(2H)one
• CAS-119-39-1
• 2H-Phthalazin-1-one
• MFCD00006892
• STR06150
• BDBM50106185
• DB-001996
• EN300-16089
• Z48957540
• DTXCID505903
• EU-0033708
• Tox21_200287
• DTXSID4025903
• 1,2-dihydrophthalazin-1-one
• NCGC00257841-01
• ALBB-028398
• IJAPPYDYQCXOEF-UHFFFAOYSA-
• 1(2H)-Phthalazinone
• phthalazinone
• +Expand

• MDL： MFCD00006892
• InChIKey： IJAPPYDYQCXOEF-UHFFFAOYSA-N
• Inchi： 1S/C8H6N2O/c11-8-7-4-2-1-3-6(7)5-9-10-8/h1-5H,(H,10,11)
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2C([H])=NN1[H]

Computed Properties

• Exact Mass: 146.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 146.048013
• Heavy Atom Count: 11
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 41.5

Experimental Properties

• LogP: 0.92310
• PSA: 45.75000
• Refractive Index: 1.4900 (estimate)
• Boiling Point: 337°C(lit.)
• Melting Point: 183.0 to 187.0 deg-C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 209.9 °C
• FEMA: 2745
• Color/Form: Needle like crystals (water).
• Solubility: dissolve in water
• Density: 1.2312 (rough estimate)

phthalazin-1-ol Security Information

• Symbol: GHS07
• RTECS：TH9185000
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S22-S24/25-S36/37/39-S26
• Risk Phrases：R22; R36/37/38; R68
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 22
• Signal Word：Warning
• HazardClass：IRRITANT

phthalazin-1-ol Customs Data

• HS CODE：29339990
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds